Cas no 1379370-23-6 (3-(2-bromo-5-fluorophenoxy)propanenitrile)

• Product Name: 3-(2-bromo-5-fluorophenoxy)propanenitrile
• CAS No: 1379370-23-6
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• MDL: MFCD18911434
• CID: 5159943
• Update Time: 2026-03-04

3-(2-bromo-5-fluorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenoxy)propanenitrile

• MDL： MFCD18911434
• Inchi： 1S/C9H7BrFNO/c10-8-3-2-7(11)6-9(8)13-5-1-4-12/h2-3,6H,1,5H2
• InChI Key： JPUZSTPXHYMONB-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC(F)=CC=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-bromo-5-fluorophenoxy)propanenitrile

3-(2-Bromo-5-Fluorophenoxy)Propanenitrile: A Comprehensive Overview

3-(2-Bromo-5-Fluorophenoxy)Propanenitrile (CAS No. 1379370-23-6) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a nitrile group, making it an interesting subject for both academic research and industrial development.

The molecular structure of 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile consists of a phenoxy group substituted with bromine and fluorine atoms at the 2nd and 5th positions, respectively. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The nitrile group attached to the propanol chain further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel insecticides and herbicides, where its brominated aromatic ring contributes to enhanced stability and efficacy. Additionally, the compound has shown promise in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

The synthesis of 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for large-scale production. The use of advanced catalytic systems has further improved the efficiency of these reactions, making the compound more accessible for industrial applications.

In terms of physical properties, 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it convenient for use in various chemical processes. The compound's stability under normal storage conditions also adds to its appeal as an intermediate in chemical synthesis.

From an environmental perspective, 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile has been subjected to rigorous testing to assess its biodegradability and toxicity. Recent studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are critical for ensuring the safe handling and disposal of the compound in industrial settings.

The application of 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile extends beyond traditional chemical synthesis. It has been utilized as a building block in the development of advanced materials, including polymers and nanoparticles. For example, researchers have explored its potential as a precursor for synthesizing stimuli-responsive polymers, where its nitrile group plays a pivotal role in controlling polymer properties.

In conclusion, 3-(2-Bromo-5-Fluorophenoxy)Propanenitrile (CAS No. 1379370-23-6) is a multifaceted compound with a wide range of applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow significantly.